Cas no 3054-01-1 (S-Benzyl-L-cysteine)

S-Benzyl-L-cysteine structure

Product Name:S-Benzyl-L-cysteine

CAS No:3054-01-1

MF:C₁₀H₁₃NO₂S

MW:211.28072142601

MDL:MFCD00002613

CID:43743

PubChem ID:24891622

Update Time:2025-04-18

S-Benzyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

- S-Benzyl-L-cysteine
- H-Cys(Bzl)-OH
- (S)-2-AMINO-3-(S-BENZYLTHIO)PROPANOIC ACID
- H-L-Cys(Bzl)-OH
- (L)-2-amino-3-(benzylthio)propanoic acid
- (R)-2-Amino-3-(benzylthio)propanoic acid
- (S)-BENZYL-L-CYS
- (S)-S-benzylcysteine
- BariuM diphenylaMinesulfonate
- Benzylcysteine
- BENZYL-S-CYSTEINE
- CYSTEINE(BZL)-OH
- D-S-Benzylcysteine
- L-S-benzylcysteine
- s-benzylcysteine
- S-Bzl-L-Cys
- BDBM50213728
- AM81684
- B-1025
- GTPL4501
- (2R)-2-amino-3-(benzylsulfanyl)propanoic acid
- AKOS015854130
- SCHEMBL515922
- UNII-9VRE13M548
- 25988-62-9
- NCGC00096633-01
- NCIStruc1_000381
- DTXSID60180650
- cysteine, s-(phenylmethyl)-
- CCG-37910
- AKOS002683878
- AC-18496
- (R)-2-Amino-3-benzylsulfanyl-propionic acid
- L-Cysteine, S-(phenylmethyl)-
- (2R)-2-ammonio-3-(phenylmethylthio)propanoate
- NSC-43125
- S-Benzyl-L-cysteine, 97%
- CCRIS 1971
- (R)-S-Benzylcysteine
- 3-Benzylthioalanine
- NSC638614
- NSC-523123
- NCIStruc2_000344
- (2R)-2-amino-3-benzylsulfanyl-propanoic acid
- D-Cysteine,S-(phenylmethyl)-
- FD21339
- (R)-2-Amino-3-(S-benzylthio)propanoic acid
- NS00048502
- CS-W015045
- B0865
- AS-15564
- Q27075094
- HY-W014329
- NSC 523123
- Alanine, 3-(benzylthio)-, L-
- DB04531
- NCGC00013519-02
- NCGC00013519
- J-300089
- NCI43125
- (2R)-2-amino-3-benzylsulfanylpropanoic acid
- EINECS 221-273-4
- CHEMBL63130
- 3054-01-1
- MFCD00002613
- 9VRE13M548
- DB-030344
- DA-53880
- L-Cys(Bzl)-OH;(R)-2-Amino-3-benzylsulfanyl-propionic acid
- FB47542
- Alanine, 3-(benzylthio)-, L-(8CI)
- 221-273-4
- MDL： MFCD00002613
- Inchi： 1S/C10H13NO2S/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m0/s1
- InChI Key： GHBAYRBVXCRIHT-VIFPVBQESA-N
- SMILES： S(CC1C=CC=CC=1)C[C@@H](C(=O)O)N
- BRN： 1879358

Computed Properties

Exact Mass: 211.06700
Monoisotopic Mass: 211.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88.6A^2
XLogP3: -1.2

Experimental Properties

Color/Form: Powder
Density: 1.2079 (rough estimate)
Melting Point: 214 °C (dec.) (lit.)
Boiling Point: 379.2±42.0 °C at 760 mmHg
Flash Point: 183.2±27.9 °C
Refractive Index: 29 ° (C=1, 1mol/L NaOH)
PSA: 88.62000
LogP: 2.03200
Specific Rotation: 26 º (c=0.4, 1N NaOH)
Optical Activity: [α]20/D +23°, c = 2 in 1 M NaOH
Vapor Pressure: 0.0±0.9 mmHg at 25°C

S-Benzyl-L-cysteine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S24/25
Safety Term：S24/25
TSCA：Yes
Storage Condition：Store at room temperature

S-Benzyl-L-cysteine Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

S-Benzyl-L-cysteine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80915-5mg	S-Benzyl-L-cysteine	3054-01-1	98.0%	5mg	¥100	2021-05-07
Chemenu	CM308483-500g	H-Cys(Bzl)-OH	3054-01-1	98%	500g	$213	2021-06-09
Fluorochem	M03090-5g	H-Cys(Bzl)-OH	3054-01-1	98%	5g	￡13.00	2022-02-28
Fluorochem	M03090-25g	H-Cys(Bzl)-OH	3054-01-1	98%	25g	￡25.00	2022-02-28
Fluorochem	M03090-100g	H-Cys(Bzl)-OH	3054-01-1	98%	100g	￡70.00	2022-02-28
Fluorochem	M03090-250g	H-Cys(Bzl)-OH	3054-01-1	98%	250g	￡153.00	2022-02-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	B19800-10G	S-Benzyl-L-cysteine	3054-01-1		10g	¥314.45	2023-11-11
AAPPTec	AHC107-100g	H-Cys(Bzl)-OH	3054-01-1		100g	$60.00	2024-07-19
AAPPTec	AHC107-250g	H-Cys(Bzl)-OH	3054-01-1		250g	$125.00	2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R005019-100g	S-Benzyl-L-cysteine	3054-01-1	98%	100g	￥564	2024-05-24

S-Benzyl-L-cysteine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:3054-01-1)S-Benzyl-L-cysteine

Order Number:sfd22670

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

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S-Benzyl-L-cysteine Related Literature

1. Trimethylsilyl trifluoromethanesulphonate as a useful deprotecting reagent in both solution and solid phase peptide syntheses

Nobutaka Fujii,Akira Otaka,Osamu Ikemura,Kenichi Akaji,Susumu Funakosho,Yoshio Hayashi,Yoshihiro Kuroda,Haruaki Yajima J. Chem. Soc. Chem. Commun. 1987 274
2. Non-enzymatic transamination and β-elimination of DL-S-benzylcysteine catalysed by a potent pyridoxal model

Jun-ichi Kikuchi,Junzo Sunamoto,Hiroki Kondo J. Chem. Soc. Perkin Trans. 2 1985 341
3. Synthesis of l-cysteine-based boron compounds and their evaluation as proteasome inhibitors

Priscila Milani,Marilene Demasi,Leandro de Rezende,Antonia T.-do Amaral,Leandro H. Andrade New J. Chem. 2014 38 4859
4. Racemization studies in peptide chemistry. Re-investigation of the “β-elimination–readdition” mechanism of N-benzyloxycarbonyl-S-benzylcysteine derivatives

J. Kovacs,G. L. Mayers,R. H. Johnson,U. R. Ghatak Chem. Commun. (London) 1968 1066
5. Racemization studies in peptide chemistry. Re-investigation of the “β-elimination–readdition” mechanism of N-benzyloxycarbonyl-S-benzylcysteine derivatives

J. Kovacs,G. L. Mayers,R. H. Johnson,U. R. Ghatak Chem. Commun. (London) 1968 1066

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